S-(2,3,4-Trihydroxybutyl)mercapturic Acid Methyl Ester (Mixture of Diatstereomers)
S-(2,3,4-Trihydroxybutyl)mercapturic Acid Methyl Ester (Mixture of Diatstereomers)
Brand Name:
Vulcanchem
CAS No.:
1356841-25-2
VCID:
VC0138169
InChI:
InChI=1S/C10H19NO6S/c1-6(13)11-7(10(16)17-2)4-18-5-9(15)8(14)3-12/h7-9,12,14-15H,3-5H2,1-2H3,(H,11,13)/t7-,8?,9?/m0/s1
SMILES:
CC(=O)NC(CSCC(C(CO)O)O)C(=O)OC
Molecular Formula:
C10H19NO6S
Molecular Weight:
281.323
S-(2,3,4-Trihydroxybutyl)mercapturic Acid Methyl Ester (Mixture of Diatstereomers)
CAS No.: 1356841-25-2
Reference Standards
VCID: VC0138169
Molecular Formula: C10H19NO6S
Molecular Weight: 281.323
CAS No. | 1356841-25-2 |
---|---|
Product Name | S-(2,3,4-Trihydroxybutyl)mercapturic Acid Methyl Ester (Mixture of Diatstereomers) |
Molecular Formula | C10H19NO6S |
Molecular Weight | 281.323 |
IUPAC Name | methyl (2R)-2-acetamido-3-(2,3,4-trihydroxybutylsulfanyl)propanoate |
Standard InChI | InChI=1S/C10H19NO6S/c1-6(13)11-7(10(16)17-2)4-18-5-9(15)8(14)3-12/h7-9,12,14-15H,3-5H2,1-2H3,(H,11,13)/t7-,8?,9?/m0/s1 |
Standard InChIKey | PVFUHIGCVXFCNR-UEJVZZJDSA-N |
SMILES | CC(=O)NC(CSCC(C(CO)O)O)C(=O)OC |
Synonyms | N-Acetyl-S-(2,3,4-trihydroxybutyl)-L-cysteine Methyl Ester; |
PubChem Compound | 71752786 |
Last Modified | Nov 11 2021 |
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